Cas no 2171716-43-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(4,4,4-trifluorobutyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(4,4,4-trifluorobutyl)carbamoylpropanoic acid
• CAS No: 2171716-43-9
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6104722
• PubChem ID: 165824594
• Update Time: 2025-06-15

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(4,4,4-trifluorobutyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(4,4,4-trifluorobutyl)carbamoylpropanoic acid
• 2171716-43-9
• EN300-1525045
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[methyl(4,4,4-trifluorobutyl)carbamoyl]propanoic acid

• Inchi： 1S/C24H25F3N2O5/c1-29(12-6-11-24(25,26)27)22(32)20(13-21(30)31)28-23(33)34-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,6,11-14H2,1H3,(H,28,33)(H,30,31)
• InChI Key： XZJUEJNGJQSVFE-UHFFFAOYSA-N
• SMILES： FC(CCCN(C)C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(4,4,4-trifluorobutyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(4,4,4-trifluorobutyl)carbamoylpropanoic Acid (CAS No. 2171716-43-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(4,4,4-trifluorobutyl)carbamoylpropanoic acid, identified by its CAS number 2171716-43-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry.

The molecular structure of this compound is characterized by a combination of functional groups that contribute to its unique chemical properties. The presence of a fluoren-9-ylmethoxycarbonyl moiety suggests potential applications in the synthesis of bioactive molecules, while the methyl(4,4,4-trifluorobutyl)carbamoyl group adds complexity and specificity to its interactions with biological targets. These features make it an intriguing candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural motifs present in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(4,4,4-trifluorobutyl)carbamoylpropanoic acid align well with the criteria for such compounds. Specifically, the fluorene-based scaffold is known for its ability to enhance binding affinity and selectivity, which are crucial factors in the design of effective therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The trifluorobutyl group introduces fluorine atoms, which are frequently used in pharmaceuticals to improve metabolic stability and bioavailability. This modification can significantly enhance the pharmacokinetic properties of a drug candidate, making it more suitable for clinical use. Furthermore, the carbamoylpropanoic acid moiety provides a site for further functionalization, allowing researchers to tailor the molecule's properties to specific therapeutic needs.

The field of medicinal chemistry has seen numerous advancements in the design and synthesis of bioactive molecules. The compound in question exemplifies these advancements by integrating multiple functional groups that are known to enhance biological activity. For instance, the fluorene ring is a well-established pharmacophore that has been successfully incorporated into various drugs due to its ability to interact with biological targets in a highly specific manner. Similarly, the methoxycarbonyl group is often used to protect amine groups during synthetic processes while maintaining overall molecular stability.

Recent studies have highlighted the importance of fluorinated compounds in drug development. The presence of fluorine atoms can alter the electronic properties of a molecule, leading to improved binding affinity and resistance to metabolic degradation. In the case of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(4,4,4-trifluorobutyl)carbamoylpropanoic acid, these effects are particularly relevant due to the strategic placement of fluorine atoms within the molecular structure. This feature makes it an attractive candidate for further investigation as a potential therapeutic agent.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful manipulation of various functional groups while maintaining high yields and purity. This level of precision is essential for ensuring that the final product exhibits the desired biological properties. Researchers have leveraged advanced synthetic techniques to achieve this goal, demonstrating the growing sophistication of modern chemical methodologies.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(4,4,4-trifluorobutyl)carbamoylpropanoic acid (CAS No. 2171716-43-9) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an ideal candidate for further exploration in drug discovery. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapies.